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Compound of Interest

Compound Name: Disperse Orange 30

Cat. No.: B079229 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of commercially available analytical

standards for Disperse Orange 30 (CAS No: 5261-31-4 / 12223-23-3), a monoazo dye used

extensively in the textile industry. While a formal Certified Reference Material (CRM) for

Disperse Orange 30 is not readily available from major metrological institutes, this document

outlines the key characteristics of current market alternatives and provides detailed

experimental protocols for their comparative evaluation.

Alternatives to Certified Reference Materials for
Disperse Orange 30
The primary alternatives to a designated CRM for Disperse Orange 30 are analytical

standards and reagents offered by various chemical suppliers. These standards are typically

characterized by their purity, which is determined by methods such as High-Performance Liquid

Chromatography (HPLC) or titration. The table below summarizes the offerings from several

prominent suppliers. It is important to note that the availability and specifications of these

products are subject to change, and users should always consult the supplier's Certificate of

Analysis (CoA) for the most current and detailed information.
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Supplier
Product
Name

CAS
Number

Purity/Stren
gth

Format
Key
Features

Colorcom

Group

Disperse

Orange 30
12223-23-3 99% Powder

Provides

information

on strength

(100%/150%)

and fastness

properties.[1]

MedchemExp

ress

Disperse

Orange 30
5261-31-4

Not explicitly

stated;

Certificate of

Analysis

provided.

Powder

Marketed as

a fluorescent

dye for

research use.

[2]

Zhuozhou

Wenxi Import

and Export

Co., Ltd. (via

ChemicalBoo

k)

Disperse

Orange 30
12223-23-3 99%+ HPLC Powder

Purity

specified by

HPLC

analysis.[3]

World Dye

Variety

(aggregator)

C.I. Disperse

Orange 30

12223-23-3/

5261-31-4
Not specified Powder

Lists various

suppliers and

trade names.

[4]

Hangzhou

Tiankun

Chem Co.,Ltd

Disperse

Orange 30 /

Disperse

Orange S-

4RL

12223-23-3

Specification:

100% &

150%

Orange

Powder

Provides

fastness

specifications

.[5]

Experimental Protocols for Comparative Analysis
To ensure the accuracy and reliability of analytical results, it is crucial to perform a comparative

evaluation of the available Disperse Orange 30 standards. The following protocols for HPLC

and UV-Visible Spectrophotometry are provided as a guide for this purpose.
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1. High-Performance Liquid Chromatography (HPLC) Method

HPLC is a precise technique for assessing the purity of Disperse Orange 30 standards and for

quantitative analysis.

Instrumentation:

HPLC system with a Diode Array Detector (DAD) or UV-Vis detector

C18 analytical column (e.g., 250 mm x 4.6 mm, 5 µm particle size)

Data acquisition and processing software

Reagents:

Acetonitrile (HPLC grade)

Water (HPLC grade)

Disperse Orange 30 analytical standards from different suppliers

Procedure:

Standard Solution Preparation:

Accurately weigh approximately 10 mg of each Disperse Orange 30 standard.

Dissolve in a suitable solvent, such as acetonitrile or a mixture of acetonitrile and water, to

a final volume of 100 mL to create stock solutions of 100 µg/mL.

From the stock solutions, prepare a series of calibration standards by serial dilution (e.g.,

1, 5, 10, 20, 50 µg/mL).

Chromatographic Conditions (starting point, may require optimization):

Mobile Phase: A gradient of acetonitrile and water is often effective for azo dyes. A starting

point could be a gradient from 50% acetonitrile to 90% acetonitrile over 20 minutes.

Flow Rate: 1.0 mL/min
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Column Temperature: 30 °C

Detection Wavelength: The wavelength of maximum absorbance (λmax) for Disperse
Orange 30, which is approximately 450 nm.

Injection Volume: 10 µL

Analysis and Comparison:

Inject the calibration standards for each supplier's material to generate a calibration curve.

Analyze the stock solutions of each standard to determine the purity by assessing the area

percent of the main peak.

Compare the linearity (R² value), response factor (slope of the calibration curve), and the

presence of any impurities between the different standards.

2. UV-Visible Spectrophotometry Method

UV-Vis spectrophotometry is a more straightforward but less specific method for the

quantitative analysis of Disperse Orange 30.

Instrumentation:

UV-Visible Spectrophotometer (double beam recommended)

Quartz cuvettes (1 cm path length)

Reagents:

Acetonitrile or other suitable UV-transparent solvent

Disperse Orange 30 analytical standards

Procedure:

Determination of λmax:

Prepare a dilute solution of one of the Disperse Orange 30 standards.
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Scan the solution from 300 to 700 nm to determine the wavelength of maximum

absorbance (λmax).

Standard Solution Preparation:

Prepare stock solutions of each standard as described in the HPLC method.

Create a series of calibration standards with concentrations that will yield absorbance

values within the linear range of the instrument (typically 0.1 to 1.0).

Analysis and Comparison:

Measure the absorbance of each calibration standard at the predetermined λmax.

Construct a calibration curve for each supplier's standard by plotting absorbance versus

concentration.

Compare the molar absorptivity (calculated from the slope of the calibration curve, if the

path length and concentration are known) and the linearity of the calibration curves for the

different standards.

Performance Data Comparison
The following table outlines the key performance parameters that should be evaluated when

comparing different analytical standards for Disperse Orange 30.
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Parameter HPLC Analysis
UV-Vis
Spectrophotometry

Importance

Purity (Area %)

Assess the area of the

main peak relative to

the total peak area.

Not directly

applicable.

Indicates the

presence of impurities

that may interfere with

analysis.

Linearity (R²)
Should be > 0.999 for

the calibration curve.

Should be > 0.995 for

the calibration curve.

Demonstrates a direct

and proportional

relationship between

concentration and

response.

Response Factor
The slope of the

calibration curve.

The slope of the

calibration curve

(related to molar

absorptivity).

A consistent response

factor between

standards indicates

comparable purity and

integrity.

Precision (RSD%)

Repeat injections of

the same standard

should yield a low

relative standard

deviation (<2%).

Repeat

measurements of the

same standard should

yield a low RSD

(<2%).

Indicates the

reproducibility of the

analytical method

using a given

standard.

Accuracy (%

Recovery)

Can be assessed by

spiking a blank matrix

with a known amount

of the standard.

Can be assessed

similarly to HPLC.

Determines how close

the measured value is

to the true value.

Visualizations
Analytical Workflow for Comparison of Disperse Orange 30 Standards
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Analytical Workflow for Comparison of Disperse Orange 30 Standards

Standard Preparation

Analytical Methods

Data Analysis and Comparison
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Accurately Weigh Standards
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(e.g., Acetonitrile)

Prepare Stock Solutions
(e.g., 100 µg/mL)

Prepare Calibration Series

HPLC-DAD Analysis UV-Vis Spectrophotometry

Purity (Area %)
Linearity (R²)

Response Factor

Linearity (R²)
Molar Absorptivity

Compare Performance Metrics
(Precision, Accuracy)

Select Optimal Standard

Click to download full resolution via product page

Caption: Workflow for comparing analytical standards of Disperse Orange 30.
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HPLC Method Validation Pathway

HPLC Method Validation Pathway

Optimized HPLC Method

Specificity/
Selectivity

Linearity & Range
Precision

(Repeatability &
Intermediate)

Accuracy
(% Recovery) LOD & LOQ Robustness Validated Method

Click to download full resolution via product page

Caption: Key parameters for HPLC method validation.

In the absence of a formal CRM, a rigorous in-house validation and comparison of

commercially available analytical standards is paramount for ensuring the quality and reliability

of data in the analysis of Disperse Orange 30. Researchers are encouraged to use the

protocols and comparative framework presented in this guide to select the most suitable

standard for their specific application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Comparative Guide to Analytical Standards for
Disperse Orange 30 Analysis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b079229#certified-reference-materials-for-disperse-
orange-30-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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